3-{4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-3-iminopropanenitrile

• IUPAC Name: 3-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-3-iminopropanenitrile
• InChI: InChI=1S/C13H13ClF3N5/c14-10-7-9(13(15,16)17)8-20-12(10)22-5-3-21(4-6-22)11(19)1-2-18/h7-8,19H,1,3-6H2
• InChI Key: SKWFSNXNPZWFRB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=N2)C(F)(F)F)Cl)C(=N)CC#N
• Molecular Formula: C13H13ClF3N5
• Molecular Weight: 331.72 g/mol

Description

3-{4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-3-iminopropanenitrile is a chemical compound with the molecular formula C13H13ClF3N5. Its molecular weight is 331.724. It is a halogenated pyridine derivative.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring attached to a piperazine ring via a carbon atom. The pyridine ring is substituted with a chloro group and a trifluoromethyl group.

Physical And Chemical Properties Analysis

This compound has a density of 1.5±0.1 g/cm3 and a boiling point of 430.8±55.0 °C at 760 mmHg. Other physical and chemical properties are not specified in the search results.

Scientific Research Applications

• Fluazinam Fungicide : This compound, under the systematic name of Fluazinam, exhibits interesting properties in crystal structures. It forms inversion dimers linked by hydrogen bonds and creates a three-dimensional network through interactions like Cl⋯Cl, O⋯Cl, and F⋯F contacts (Jeon et al., 2013).

• Dopamine and Serotonin Antagonism : A series of compounds including variations of this compound showed potent dopamine D-2 and serotonin 5-HT2 receptor affinity in ligand binding studies, with implications in neurology (Perregaard et al., 1992).

• Antibacterial and Anticancer Activity : Some derivatives of this compound demonstrated potent antibacterial activity against S. aureus and broad-range anticancer activity against various tumor cell lines (Bondock & Gieman, 2015).

• Vasodilator Properties : Derivatives of this compound, specifically diaminopyrimidine 3-oxides, have been identified as hypotensives acting through direct vasodilation (Mccall et al., 1983).

• Polypropylene Thermal Oxidation Stability : It's used in creating high molecular weight piperidine triazine compounds that, when blended with polypropylene, exhibit excellent anti-thermal oxidative performance due to synergistic effects (Ya & Cui, 2001).

• Synthesis of Antineoplastic Agents : This compound is involved in the synthesis of Fluspirilen and Penfluridol, two neuroleptic agents, showcasing its utility in pharmaceutical synthesis (Botteghi et al., 2001).

• Antiemetic and Analgesic Properties : New 4-piperazinopyrimidines with this compound showed antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic properties, indicating a diverse range of pharmacological effects (Mattioda et al., 1975).

• Enantiomer Synthesis : It's used in synthesizing enantiomers of certain pyrrolidin-2-one derivatives, important in ligands for α1-adrenoreceptors (Kulig et al., 2009).